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Compound of Interest

Compound Name: 3-Nitropyrazole

Cat. No.: B1207149 Get Quote

CAS Number: 26621-44-3

This technical guide provides an in-depth overview of 3-Nitropyrazole, a key heterocyclic

compound utilized in various chemical syntheses. The information is tailored for researchers,

scientists, and professionals in drug development, with a focus on its physical properties,

synthesis, and analytical methods.

Physical and Chemical Properties
3-Nitropyrazole is a crystalline solid that is notable for the presence of a nitro group on the

pyrazole ring, which significantly influences its chemical characteristics.[1] Below is a summary

of its key physical and chemical data.
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Property Value Reference

Molecular Formula C₃H₃N₃O₂ [1][2]

Molecular Weight 113.08 g/mol

Appearance

White to orange to green

powder to crystal; pale-yellow

solid; tan solid

Melting Point 174.0 to 178.0 °C

logP (Octanol/Water) -0.164 (Calculated)

Water Solubility (logS) -1.11 (Calculated)

Topological Polar Surface Area

(TPSA)
74.5 Å²
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Synthesis of 3-Nitropyrazole
The synthesis of 3-Nitropyrazole is typically achieved through a two-step process involving the

nitration of pyrazole to form an N-nitropyrazole intermediate, followed by a thermal

rearrangement to yield the final product. Several methods have been reported, with variations

in the nitrating agents and rearrangement solvents.

Experimental Workflow for Synthesis
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Step 2: Rearrangement
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Caption: General workflow for the synthesis of 3-Nitropyrazole.

Detailed Experimental Protocols
Method 1: Nitration in Mixed Acid and Rearrangement in n-Octanol

Step 1: Nitration of Pyrazole

Pyrazole is nitrated in a mixed acid solution of nitric acid and sulfuric acid.

The reaction is maintained at a temperature below 15 °C for 3.5 hours with continuous

stirring.
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This step yields N-nitropyrazole.

Step 2: Rearrangement of N-Nitropyrazole

The N-nitropyrazole intermediate is refluxed in n-octanol.

The reflux is carried out at a temperature of 185-190 °C.

This thermal rearrangement results in the formation of 3-Nitropyrazole. The solvent, n-

octanol, can be recycled.

Method 2: Rearrangement in Benzonitrile

Step 1: Synthesis of 1-Nitropyrazole (Prerequisite)

This protocol starts with 1-nitropyrazole, which is synthesized from pyrazole in a separate

step.

Step 2: Rearrangement of 1-Nitropyrazole

1-Nitropyrazole (3.45 g, 30.5 mmol) is mixed with benzonitrile (33 mL).

The mixture is heated with stirring at 180 °C for 3 hours.

After the reaction is complete, the mixture is cooled to room temperature.

The solution is diluted with hexane and stirred for an additional 20 minutes at room

temperature to precipitate the product.

The solid 3-Nitropyrazole is collected by filtration.

Analytical Methods
High-Performance Liquid Chromatography (HPLC) is a suitable method for the analysis of

nitropyrazoles. While a specific method for the purity analysis of 3-Nitropyrazole was not

detailed, a method for the related compound 3,4-Dinitropyrazole has been established, which

includes the separation and detection of 3-Nitropyrazole as a potential impurity.
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HPLC Method for Nitropyrazole Analysis
Chromatographic Column: Hypersil ODS2 (250 mm × 4.6 mm, 5 μm)

Mobile Phase: A mixture of acetonitrile and 0.1% acetic acid in a volume ratio of 35:65.

Flow Rate: 1.0 mL·min⁻¹

Column Temperature: 25 °C

Detection Wavelength: 260 nm

Injection Volume: 10 μL

Quantification: External standard method.

Under these conditions, 3-Nitropyrazole is well-separated from other nitrated pyrazole

species.

Biological Activity
While the pyrazole scaffold is present in many biologically active molecules with a broad

spectrum of activities including antimicrobial, anti-inflammatory, and anticancer properties,

specific signaling pathways for 3-Nitropyrazole are not extensively documented in the

reviewed literature. The biological activities of pyrazole derivatives are an active area of

research, and the functionalization of the pyrazole ring, such as the introduction of a nitro

group, can significantly modulate their biological effects.

Safety Information
3-Nitropyrazole is harmful if swallowed and can cause serious eye damage. Appropriate

personal protective equipment should be used when handling this compound. It is also noted to

have potential explosive properties under certain conditions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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